Cas no 872857-26-6 (N-(4-bromophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-(4-bromophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872857-26-6
• MF: C₂₂H₂₀BrN₃O₄
• MW: 470.31590461731
• CID: 5508604
• Update Time: 2025-05-23

N-(4-bromophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• N-(4-bromophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

• Inchi： 1S/C22H20BrN3O4/c23-15-5-7-16(8-6-15)24-22(29)21(28)18-13-26(19-4-2-1-3-17(18)19)14-20(27)25-9-11-30-12-10-25/h1-8,13H,9-12,14H2,(H,24,29)
• InChI Key： UPMNVWFAMNBKRO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)C(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)=O

Additional information on N-(4-bromophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

Introduction to N-(4-bromophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide and Its Significance in Modern Chemical Biology

N-(4-bromophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide, with the CAS number 872857-26-6, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its bromophenyl and morpholinyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique scaffold, incorporating an indole ring system and an acetoamide moiety, positions it as a promising candidate for further investigation in various biological pathways.

The study of such heterocyclic compounds is pivotal in understanding their interaction with biological targets. The presence of the 4-bromophenyl group suggests a possible role in modulating enzyme activity or receptor binding, while the morpholin-4-yl moiety may contribute to solubility and bioavailability. These features are particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is essential for clinical efficacy.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Indole-based compounds have shown promise in treating a range of conditions, from infectious diseases to neurological disorders. The specific modification of N-(4-bromophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide aims to harness these properties while introducing novel mechanisms of action. This approach aligns with the broader trend in medicinal chemistry towards developing targeted therapies that address unmet medical needs.

The synthesis of this compound involves sophisticated organic chemistry techniques, including condensation reactions and functional group transformations. The incorporation of the 1H-indol-3-yl group into the molecular framework is particularly noteworthy, as indole derivatives are known for their ability to interact with various biological targets. The acetoamide functionality further enhances the compound's potential by providing a site for further chemical modifications, enabling researchers to fine-tune its pharmacological profile.

Evidence from preclinical studies indicates that similar indole-based compounds exhibit inhibitory effects on key enzymes involved in inflammatory pathways. For instance, derivatives with structural analogs to N-(4-bromophenyl-2-{1-[N-methylpiperazine-4-carboxy]-2-oxyethyl}-1H-indol]-3-carboxylic acid have demonstrated anti-inflammatory properties in cell culture models. While direct comparisons are limited due to differences in substitution patterns, these findings suggest that N-(4-bromophenyl-2-{1-[N-methylpiperazine-4-carboxy]-2-oxyethyl}-1H-indol]-3-carboxylic acid may share similar therapeutic potential.

The role of morpholine derivatives in drug development cannot be overstated. Morpholine-based scaffolds are frequently employed in pharmaceuticals due to their favorable pharmacokinetic properties and ability to modulate protein-protein interactions. The incorporation of a morpholine ring into N-(4-bromophenyl-2-{1-[N-methylpiperazine-4-carboxy]-2-oxyethyl}-1H-indol]-3-carboxylic acid is likely to enhance its solubility and improve its bioavailability, making it more suitable for clinical use.

In conclusion, N-(4-bromophenyl-2-{1-[N-methylpiperazine-4-carboxy]-2-oxyethyl}-1H-indol]-3-carboxylic acid (CAS no: 87285726) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications for indole derivatives, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.